Cas no 2159638-48-7 (Benzyl 2-methyl-3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate)

• Product Name: Benzyl 2-methyl-3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate
• CAS No: 2159638-48-7
• MF: C₁₆H₁₉NO₃
• MW: 273.326964616776
• CID: 6213593
• PubChem ID: 165914741
• Update Time: 2025-06-14

Benzyl 2-methyl-3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7169851
• 2159638-48-7
• benzyl 2-methyl-3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate
• Benzyl 2-methyl-3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate

• Inchi： 1S/C16H19NO3/c1-11-14-8-7-13(9-15(11)18)17(14)16(19)20-10-12-5-3-2-4-6-12/h2-6,11,13-14H,7-10H2,1H3
• InChI Key： WVMJLCCSVBELBN-UHFFFAOYSA-N
• SMILES： O=C1CC2CCC(C1C)N2C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 273.13649347g/mol
• Monoisotopic Mass: 273.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.6Ų

Additional information on Benzyl 2-methyl-3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate

Comprehensive Overview of Benzyl 2-methyl-3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS No. 2159638-48-7)

Benzyl 2-methyl-3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS No. 2159638-48-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique bicyclic structure and potential applications. This compound belongs to the class of 8-azabicyclo[3.2.1]octane derivatives, which are known for their versatility in drug discovery and development. The presence of a benzyl carboxylate group and a methyl ketone moiety enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 8-azabicyclo[3.2.1]octane scaffolds has surged, driven by their role in designing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are particularly interested in how Benzyl 2-methyl-3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate can be utilized to develop novel bioactive molecules. Its structural complexity allows for selective modifications, enabling the creation of compounds with tailored pharmacological properties. This aligns with the growing trend of precision medicine and targeted drug delivery systems.

The synthesis of Benzyl 2-methyl-3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate involves multi-step organic reactions, often starting from readily available precursors like tropinone derivatives. Key steps include N-carboxylation and benzyl esterification, which are critical for achieving high purity and yield. Advanced techniques such as HPLC purification and NMR spectroscopy are employed to characterize the compound, ensuring compliance with industry standards. These methodologies are frequently discussed in organic chemistry forums and research publications, reflecting their relevance to modern synthetic workflows.

From an industrial perspective, Benzyl 2-methyl-3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate is often sourced from specialized chemical suppliers and contract research organizations (CROs). Its applications extend beyond pharmaceuticals to include agrochemicals and material science, where its rigid bicyclic framework contributes to the stability of advanced polymers. This versatility has led to increased searches for custom synthesis services and bulk procurement options, highlighting its commercial importance.

Environmental and safety considerations are also paramount when handling Benzyl 2-methyl-3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate. While it is not classified as a hazardous substance, proper laboratory practices such as the use of personal protective equipment (PPE) and ventilation systems are recommended. These precautions align with the broader emphasis on green chemistry and sustainable manufacturing, topics that dominate contemporary scientific discourse.

In conclusion, Benzyl 2-methyl-3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS No. 2159638-48-7) represents a compelling case study in the intersection of structural complexity and functional utility. Its relevance to drug discovery, material innovation, and synthetic methodology ensures its continued prominence in scientific research. As the field evolves, this compound is likely to remain a focal point for academic investigations and industrial applications, driven by its unique chemical properties and broad applicability.